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Compound of Interest

Compound Name: 2-Chloro-3-iodophenol

Cat. No.: B1312723

CAS Number: 666727-31-7

This technical guide provides a comprehensive overview of 2-Chloro-3-iodophenol, a
halogenated aromatic compound of interest to researchers, scientists, and professionals in the
field of drug development. This document collates available data on its chemical and physical
properties, safety information, a representative synthetic protocol, and discusses its potential
biological activities based on related compounds.

Chemical and Physical Properties

2-Chloro-3-iodophenol is a substituted phenol containing both chlorine and iodine atoms on
the aromatic ring. Its unique substitution pattern can influence its chemical reactivity and
biological interactions. A summary of its key quantitative data is presented below for easy
reference.
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Property Value Source(s)
CAS Number 666727-31-7 [1]
Molecular Formula CeH4CIIO [1]
Molecular Weight 254.45 g/mol [1]

Boiling Point 285.3 °C at 760 mmHg N/A

Flash Point 126.4 °C N/A
Density 2.087 g/cm3 N/A
Refractive Index 1.677 N/A

Safety and Handling

2-Chloro-3-iodophenol is classified as a hazardous substance. Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this chemical. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

GHS Precautionary Statements:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols
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While a specific, peer-reviewed synthesis protocol for 2-Chloro-3-iodophenol is not readily
available in the searched literature, a representative methodology can be constructed based on
established procedures for the synthesis of similar halogenated phenols. The following is a
plausible, generalized workflow for its preparation.

Representative Synthesis of 2-Chloro-3-iodophenol

This protocol is based on the general principles of electrophilic aromatic substitution on
phenols.

Materials:

e 2-Chlorophenol

e N-lodosuccinimide (NIS)

» Acetonitrile (anhydrous)

o Dichloromethane

e Saturated aqueous sodium thiosulfate solution
e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate

« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

¢ In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-
chlorophenol (1 equivalent) in anhydrous acetonitrile.

e Cool the solution to 0 °C in an ice bath.
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e Add N-lodosuccinimide (NIS) (1.1 equivalents) portion-wise to the stirred solution.

o Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The
progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated agueous solution of sodium
thiosulfate.

o Extract the aqueous layer with dichloromethane (3 x 50 mL).
o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

» Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate
gradient to yield pure 2-Chloro-3-iodophenol.

Workflow Diagram:
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Reaction Setup
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Representative synthesis workflow for 2-Chloro-3-iodophenol.
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Potential Biological Activity and Signaling Pathways

Specific studies on the biological activity or the signaling pathways affected by 2-Chloro-3-
iodophenol are not extensively documented in the available literature. However, the biological
action of the broader class of chlorophenols has been investigated.

Chlorinated phenols are known to exhibit a range of biological effects, with toxicity generally
increasing with the degree of chlorination.[2] Higher chlorinated phenols have been shown to
interfere with oxidative phosphorylation, a critical cellular process for energy production.[2] This
effect is thought to be attributed to the chlorophenate ion.[2] The convulsant action observed
with some lower chlorinated phenols is likely associated with the undissociated molecule.[2]

Given its structure, 2-Chloro-3-iodophenol could potentially act as an uncoupler of oxidative
phosphorylation in mitochondria, similar to other toxic chlorophenols.[3] This would involve the
dissipation of the proton gradient across the inner mitochondrial membrane, leading to a
disruption of ATP synthesis.

Hypothesized Mechanism of Action:
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Hypothesized disruption of oxidative phosphorylation.

It is important to note that this is a generalized mechanism for toxic chlorophenols, and specific
experimental validation for 2-Chloro-3-iodophenol is required. Further research is needed to
elucidate the precise biological targets and signaling pathways modulated by this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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